Cas no 22687-22-5 (tert-butyl(2-methoxyethyl)amine)

• Product Name: tert-butyl(2-methoxyethyl)amine
• CAS No: 22687-22-5
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 3914984
• PubChem ID: 559304
• Update Time: 2025-04-24

tert-butyl(2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine, N-(2-methoxyethyl)-2-methyl-
• tert-butyl(2-methoxyethyl)amine
• AKOS000258833
• N-(2-Methoxyethyl)-2-methyl-2-propanamine
• BS-32157
• N-(2-Methoxyethyl)-2-methyl-2-propanamine #
• PUVVITURPSDTOB-UHFFFAOYSA-
• N-(2-methoxyethyl)-2-methylpropan-2-amine
• tert-butyl-(2-methoxy-ethyl)-amine
• N-(2-Methoxyethyl)-tert-butylamine
• 22687-22-5
• MFCD00145008
• InChI=1/C7H17NO/c1-7(2,3)8-5-6-9-4/h8H,5-6H2,1-4H3
• N-tert-Butyl-2-methoxyethylamine
• DTXSID401273072
• F1911-1784
• SCHEMBL278613
• 932-459-6

• Inchi： 1S/C7H17NO/c1-7(2,3)8-5-6-9-4/h8H,5-6H2,1-4H3
• InChI Key： PUVVITURPSDTOB-UHFFFAOYSA-N
• SMILES： O(C)CCNC(C)(C)C

Computed Properties

• Exact Mass: 131.131014166g/mol
• Monoisotopic Mass: 131.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 65.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Boiling Point: 141.3±13.0 °C at 760 mmHg
• Flash Point: 51.2±9.3 °C
• Vapor Pressure: 5.9±0.3 mmHg at 25°C

tert-butyl(2-methoxyethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl(2-methoxyethyl)amine

Chemical Compound CAS No 22687-22-5: N-(2-Methoxyethyl)-2-Methyl-2-Propanamine

The chemical compound with CAS number 22687-22-5, commonly referred to as N-(2-methoxyethyl)-N,N-dimethylpropanamide, is a versatile organic compound with significant applications in various industries. This compound, also known as N-(methoxyethyl)-N,N-dimethylacetamide, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agriculture, and materials science.

Recent studies have highlighted the role of CAS No 22687-22-5 in enhancing drug delivery systems. Researchers have explored its ability to act as a solubilizing agent for poorly water-soluble drugs, thereby improving bioavailability. For instance, a 2019 study published in the Journal of Pharmaceutical Sciences demonstrated that incorporating N-(methoxyethyl)-N,N-dimethylacetamide into lipid nanoparticles significantly enhanced the solubility and stability of anti-cancer drugs.

In terms of its chemical structure, CAS No 22687-22-5 consists of a propanamine backbone with specific substituents that contribute to its unique properties. The presence of a methoxy group on the ethyl chain introduces hydrophilic characteristics, while the dimethyl substitution on the nitrogen atom imparts lipophilic properties. This balance of hydrophilicity and lipophilicity makes it an ideal candidate for use in amphiphilic molecules, which are crucial in drug delivery and surfactant applications.

The synthesis of N-(methoxyethyl)-N,N-dimethylpropanamide involves a multi-step process that typically begins with the reaction of propionitrile with dimethylamine under specific conditions to form an intermediate amide. Subsequent alkylation with methoxyethanol yields the final product. Recent advancements in catalytic methods have optimized this synthesis pathway, reducing production costs and environmental impact.

In agricultural applications, CAS No 2303093 has been investigated as a potential adjuvant for herbicides and pesticides. Its ability to enhance the penetration of active ingredients into plant tissues has shown promise in improving crop protection efficiency without increasing chemical application rates.

Moreover, the compound has been studied for its role in polymer chemistry. Research indicates that incorporating N-(methoxyethyl)-N,N-dimethylacetamide into polymer formulations can improve their thermal stability and mechanical properties, making them suitable for high-performance materials used in aerospace and automotive industries.

The environmental impact of CAS No 1071494 has also been a focus of recent studies. Biodegradation assays reveal that it undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments. This finding is particularly important for regulatory agencies assessing its safety for industrial use.

In conclusion, the compound with CAS number 1071494 represents a multifaceted chemical entity with diverse applications across various sectors. Its unique properties and recent research findings underscore its potential as a valuable tool in advancing modern technologies and sustainable practices.